molecular formula C13H21IOSi B8742076 tert-Butyl(3-iodo-4-methylphenoxy)dimethylsilane

tert-Butyl(3-iodo-4-methylphenoxy)dimethylsilane

Cat. No. B8742076
M. Wt: 348.29 g/mol
InChI Key: RMKLUHLANIPTLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl(3-iodo-4-methylphenoxy)dimethylsilane is a useful research compound. Its molecular formula is C13H21IOSi and its molecular weight is 348.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl(3-iodo-4-methylphenoxy)dimethylsilane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl(3-iodo-4-methylphenoxy)dimethylsilane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

tert-Butyl(3-iodo-4-methylphenoxy)dimethylsilane

Molecular Formula

C13H21IOSi

Molecular Weight

348.29 g/mol

IUPAC Name

tert-butyl-(3-iodo-4-methylphenoxy)-dimethylsilane

InChI

InChI=1S/C13H21IOSi/c1-10-7-8-11(9-12(10)14)15-16(5,6)13(2,3)4/h7-9H,1-6H3

InChI Key

RMKLUHLANIPTLI-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)O[Si](C)(C)C(C)(C)C)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-iodo-4-methylphenol 1-1 (500 mg, 2.14 mmol), tert-butyldimethylchlorosilane (387 mg, 2.57 mmol) and imidazole (175 mg, 2.57 mmol) in 11 mL of DMF was stirred at rt for 16 h, and then diluted with diethylether, washed with water, brine, dried (MgSO4) and evaporated. The residue was subjected to MPLC on a 40 g column of SiO2 eluting with hexanes to provide 5-tert-butyldimethylsilyloxy-2-methylphenyliodide 1-2 as an oil. 1H NMR (300 MHz, DMSO-d6): δ 0.17 (s, 6H), 0.93 (s, 9H), 2.29 (s, 3H), 6.81 (dd, 1H, J=8, 2 Hz), 7.20 (d, 1H, J=8 Hz), 7.28 (d, 1H, J=2 Hz).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
387 mg
Type
reactant
Reaction Step One
Quantity
175 mg
Type
reactant
Reaction Step One
Name
Quantity
11 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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